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methyl)phenylboronic acid

CAS No.: 1025900-37-1

Cat. No.: B1393964

Get Quote

Executive Summary
The development of dynamic, stimuli-responsive materials relies heavily on building blocks

capable of reversible covalent interactions. 4-(Isopropylamino-methyl)phenylboronic acid
has emerged as a highly versatile bifunctional synthon in materials science. Featuring both a

diol-binding phenylboronic acid (PBA) moiety and a sterically shielded secondary amine, this

compound enables the orthogonal synthesis of "smart" polymers. This application note

provides researchers and drug development professionals with field-proven protocols for

utilizing this compound in two primary applications: glucose-responsive hydrogels for closed-

loop insulin delivery and glycocalyx-targeted polymeric nanocarriers.

Molecular Architecture & Reactivity Profile
To effectively integrate 4-(Isopropylamino-methyl)phenylboronic acid into polymer

networks, one must understand the causality behind its structural design:
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Steric Shielding: The bulky isopropyl group on the secondary amine provides steric

hindrance. This prevents unwanted bis-alkylation or cross-linking during monomer synthesis,

ensuring highly controlled stoichiometric functionalization.

Absence of Wulff-Type Coordination: Unlike ortho-substituted aminomethyl phenylboronic

acids (Wulff-type) which utilize intramolecular B-N coordination to lower the pKa of the

boronic acid[1], the para-substitution in this molecule physically separates the amine from

the boron center. This ensures the amine acts purely as a highly reactive conjugation handle.

Microenvironmental pKa Modulation: Because it lacks intramolecular coordination, the

apparent pKa of the resulting polymer must be modulated via the polymer microenvironment

(e.g., by incorporating cationic co-monomers or polyampholyte networks) to achieve

physiological pH responsiveness[2].

Table 1: Physicochemical Properties of the PBA Building
Block

Property Value / Description Impact on Material Design

Chemical Formula C₁₀H₁₆BNO₂
Low molecular weight allows

for high-density grafting.

Reactive Sites
Boron (electrophilic), Nitrogen

(nucleophilic)

Enables orthogonal

conjugation without protecting

groups.

Binding Target
1,2- and 1,3-diols (Glucose,

Sialic Acid)

Forms reversible cyclic

boronate esters[3].

pKa (Unmodified) ~8.8
Requires microenvironment

tuning for pH 7.4 activity[2].

Workflow I: Dynamic Covalent Hydrogels for
Closed-Loop Insulin Delivery
Rationale: By converting the secondary amine into a polymerizable methacrylamide group, the

PBA moiety can be directly incorporated into a hydrogel backbone. As glucose diffuses into the

matrix, it binds to the PBA, converting initial 2:1 PBA-glucose complexes into 1:1 complexes[4].
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This shifts the equilibrium toward the charged tetrahedral boronate anion, generating a Donnan

osmotic pressure that swells the hydrogel and releases encapsulated insulin[5].

Step-by-Step Protocol: Synthesis & Polymerization
Monomer Synthesis (Methacrylation):

Dissolve 10 mmol of 4-(Isopropylamino-methyl)phenylboronic acid in 50 mL of

anhydrous dichloromethane (DCM).

Add 12 mmol of triethylamine (TEA) as an acid scavenger. Cool the mixture to 0°C in an

ice bath.

Dropwise, add 11 mmol of methacryloyl chloride over 30 minutes. Stir at room

temperature for 12 hours.

Validation & QC: Purify via silica gel chromatography. Verify synthesis via ¹¹B-NMR

(expecting a broad singlet around 28–30 ppm characteristic of free boronic acid) and ¹H-

NMR (confirming the presence of vinyl protons at δ 5.5–6.0 ppm).

Hydrogel Fabrication (Free-Radical Polymerization):

In a Schlenk flask, dissolve the synthesized PBA-monomer (15 mol%), 2-hydroxyethyl

methacrylate (HEMA, 83 mol%), and N,N'-methylenebisacrylamide (MBA, 2 mol%) in a 1:1

mixture of DMSO/Water.

Add 1 mol% Azobisisobutyronitrile (AIBN) as the initiator.

Degas via three freeze-pump-thaw cycles. Heat to 65°C for 24 hours to initiate

polymerization.

Validation & QC: Wash the resulting hydrogel extensively in distilled water for 72 hours

(changing water twice daily) to remove unreacted monomers. Lyophilize to obtain the dry

gel.
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Caption: Workflow of PBA-monomer synthesis and glucose-triggered hydrogel expansion.

Workflow II: Engineering Sialic Acid-Targeted
Nanocarriers
Rationale: Phenylboronic acid exhibits a high binding affinity for sialic acid, which is frequently

overexpressed on the glycocalyx of malignant cells. Utilizing the secondary amine of 4-
(Isopropylamino-methyl)phenylboronic acid to graft the targeting moiety onto a pre-formed

polymer (e.g., Hyaluronic Acid) allows for the rapid formulation of actively targeted

nanocarriers.

Step-by-Step Protocol: Polymer Conjugation &
Assembly

Polymer Conjugation (EDC/NHS Coupling):

Dissolve 100 mg of Hyaluronic Acid (HA, MW ~50 kDa) in 10 mL of MES buffer (pH 5.5).

Add EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-

Hydroxysuccinimide) in a 2:1 molar ratio relative to the HA carboxyl groups. Stir for 30

minutes to activate the esters.

Add a 5-fold molar excess of 4-(Isopropylamino-methyl)phenylboronic acid. The

secondary amine will undergo nucleophilic attack on the NHS-ester, forming a stable

amide bond. Stir for 24 hours at room temperature.

Validation & QC: Dialyze the mixture (MWCO 3.5 kDa) against distilled water for 48 hours.

Lyophilize and perform FTIR spectroscopy. The appearance of a new amide I band at

~1650 cm⁻¹ and a B-O stretch at ~1340 cm⁻¹ validates successful conjugation.

Nanoparticle Self-Assembly:

Disperse the PBA-grafted HA in an aqueous solution (1 mg/mL) and sonicate using a

probe sonicator for 5 minutes. The hydrophobic PBA groups will drive self-assembly into

micellar nanocarriers.
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Caption: Pathway of PBA-mediated active targeting and intracellular drug delivery.

Empirical Data & Performance Metrics
The swelling kinetics of the hydrogel synthesized in Workflow I are highly dependent on both

pH and glucose concentration. Because the para-substituted PBA lacks intramolecular

coordination, the baseline swelling is higher at alkaline pH (closer to its intrinsic pKa). At

physiological pH (7.4), the hydrogel remains collapsed until a critical hyperglycemic threshold is

reached, demonstrating ideal "smart" release kinetics[5].
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Table 2: Glucose-Responsive Swelling Behavior of PBA-
Hydrogels (37°C)

Glucose Conc.
(mM)

Simulated
Physiological State

Swelling Ratio
(Q/Q₀) at pH 7.4

Swelling Ratio
(Q/Q₀) at pH 8.5

0 Fasting 1.00 1.45

5 Normoglycemia 1.05 1.80

10 Mild Hyperglycemia 1.35 2.50

20
Severe

Hyperglycemia
2.10 3.20

Note: Q/Q₀ represents the ratio of the swollen mass to the initial equilibrium mass. Data is

representative of a 15 mol% PBA loading.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1393964/docs#application-note-4-
isopropylamino-methyl-phenylboronic-acid-in-advanced-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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